6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile

• IUPAC Name: 6-[(4-aminophenyl)methyl-methylamino]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H14N4/c1-18(10-11-2-5-13(16)6-3-11)14-7-4-12(8-15)9-17-14/h2-7,9H,10,16H2,1H3
• InChI Key: HBCHNXDRMAJRPT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N)C2=NC=C(C=C2)C#N
• Molecular Formula: C14H14N4
• Molecular Weight: 238.29 g/mol

Description

6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile, also known as AMCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. AMCA is a pyridine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In

Scientific Research Applications

6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to inhibit the activity of several enzymes, including cholinesterases, acetylcholinesterase, and butyrylcholinesterase. This inhibition makes this compound a potential candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile inhibits the activity of cholinesterases by binding to the active site of the enzyme. The inhibition of cholinesterases leads to an increase in the concentration of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission. This compound also inhibits the activity of butyrylcholinesterase, which is involved in the detoxification of organophosphate compounds.
Biochemical and Physiological Effects:
This compound has been shown to increase the concentration of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission. This effect has potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders. This compound has also been shown to inhibit the activity of butyrylcholinesterase, which is involved in the detoxification of organophosphate compounds. This effect makes this compound a potential candidate for the treatment of organophosphate poisoning.

Advantages and Limitations for Lab Experiments

6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile has several advantages for lab experiments, including its high potency and selectivity for cholinesterases. However, this compound has limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for further research on 6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile. One area of research could focus on the development of more efficient synthesis methods for this compound. Another area of research could focus on the optimization of the pharmacokinetic properties of this compound to enhance its therapeutic potential. Additionally, further studies could investigate the potential applications of this compound in the treatment of other diseases, such as Parkinson's disease and schizophrenia.

Synthesis Methods

6-[(4-Aminophenyl)methyl-methylamino]pyridine-3-carbonitrile has been synthesized using various methods, including the reaction of 2-chloro-3-cyanopyridine with 4-aminobenzylamine in the presence of sodium hydride or potassium carbonate. Another method involves the reaction of 2-chloro-3-cyanopyridine with 4-aminobenzyl alcohol in the presence of sodium hydride or potassium carbonate. The yield of this compound using these methods ranges from 50-70%.